Cas no 1781613-66-8 (1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

1,1-Dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a benzazepine derivative with a tetrahydroisoquinoline-like structure, exhibiting potential pharmacological relevance due to its rigid, fused-ring system. The compound's key advantages include its structural stability, conferred by the dimethyl substitution at the 1-position, which enhances steric hindrance and may influence receptor binding affinity. The benzazepine core provides a versatile scaffold for further functionalization, making it valuable in medicinal chemistry research. Its partially saturated ring system offers a balance between conformational flexibility and rigidity, potentially optimizing interactions with biological targets. The compound's synthetic accessibility and well-defined stereochemistry further contribute to its utility as an intermediate in the development of CNS-active agents or other therapeutic candidates.
1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine structure
1781613-66-8 structure
Product Name:1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine
CAS No:1781613-66-8
MF:C12H17N
MW:175.270083189011
MDL:MFCD28651586
CID:4613676
Update Time:2025-05-26

1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

    • 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 5,5-dimethyl-1,2,3,4-tetrahydro-3-benzazepine
    • AT24797
    • 1,1-DIMETHYL-2,3,4,5-TETRAHYDRO-1H-BENZO[D]AZEPINE
    • MDL: MFCD28651586
    • Inchi: 1S/C12H17N/c1-12(2)9-13-8-7-10-5-3-4-6-11(10)12/h3-6,13H,7-9H2,1-2H3
    • InChI Key: LLFPHVMUGMGCAX-UHFFFAOYSA-N
    • SMILES: N1CCC2C=CC=CC=2C(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 174
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12

1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine Pricemore >>

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Additional information on 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine

Research Brief on 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS: 1781613-66-8): Recent Advances and Applications

The compound 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS: 1781613-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine as a key intermediate in the synthesis of novel dopamine receptor modulators. Its structural framework, featuring a benzazepine core with dimethyl substitutions, has been shown to enhance binding affinity and selectivity for specific receptor subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating D2-like receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its neurological applications, research has explored the compound's utility in oncology. Preclinical trials have indicated that derivatives of 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine exhibit promising anti-proliferative effects against certain cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways, including the PI3K/AKT/mTOR cascade, as reported in a recent Nature Communications article.

The synthesis and optimization of 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine have also been a focal point of recent research. Advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which is critical for its pharmacological evaluation. A 2024 study in Organic Letters detailed a novel palladium-catalyzed cyclization method that significantly improves yield and scalability.

Despite these advancements, challenges remain in the clinical translation of 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into viable drug candidates.

In conclusion, 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS: 1781613-66-8) represents a versatile scaffold with broad potential in drug discovery. Its applications span neurological and oncological fields, driven by its unique pharmacological profile and synthetic accessibility. Continued research and development are expected to unlock further therapeutic possibilities, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.

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